Cas no 61837-45-4 (1H-Pyrrole-1-octanoic acid, 2-butyl-5-formyl-)

1H-Pyrrole-1-octanoic acid, 2-butyl-5-formyl- structure
61837-45-4 structure
Product Name:1H-Pyrrole-1-octanoic acid, 2-butyl-5-formyl-
CAS No:61837-45-4
MF:C17H27NO3
MW:293.401185274124
CID:464988
PubChem ID:21491048
Update Time:2025-04-19

1H-Pyrrole-1-octanoic acid, 2-butyl-5-formyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-1-octanoic acid, 2-butyl-5-formyl-
    • 8-(2-butyl-5-formylpyrrol-1-yl)octanoic acid
    • SCHEMBL11871807
    • 8-(2-Butyl-5-formyl-1H-pyrrol-1-yl)octanoic acid
    • DTXSID60614783
    • 61837-45-4
    • Inchi: 1S/C17H27NO3/c1-2-3-9-15-11-12-16(14-19)18(15)13-8-6-4-5-7-10-17(20)21/h11-12,14H,2-10,13H2,1H3,(H,20,21)
    • InChI Key: XCOHBIOUUWNJKW-UHFFFAOYSA-N
    • SMILES: O=CC1=CC=C(CCCC)N1CCCCCCCC(=O)O

Computed Properties

  • Exact Mass: 293.19921
  • Monoisotopic Mass: 293.19909372g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 12
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 59.3Ų

Experimental Properties

  • PSA: 59.3
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